Cas no 59749-65-4 (Formamide,N-(2-cyanoethyl)-)

• Product Name: Formamide,N-(2-cyanoethyl)-
• CAS No: 59749-65-4
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 383983
• PubChem ID: 350445
• Update Time: 2025-04-19

Formamide,N-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(2-cyanoethyl)-
• N-(2-cyanoethyl)formamide
• 3-Formamino-propionitril
• 3-Formamino-propionsaeure-nitril
• AC1L6WAC
• N-(2-cyanoethyl)-formamide
• NSC510520
• AKOS006346847
• DTXSID00325548
• NSC-510520
• 59749-65-4
• (2-cyanoethyl) formamide

• Inchi： 1S/C4H6N2O/c5-2-1-3-6-4-7/h4H,1,3H2,(H,6,7)
• InChI Key： LWUUXENGQFMODR-UHFFFAOYSA-N
• SMILES： O=CNCCC#N

Computed Properties

• Exact Mass: 98.04808
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 378.1°Cat760mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.429
• PSA: 52.89
• LogP: 0.67288